molecular formula C9H5FN4 B8279689 4-Fluoro-2-1,2,3-triazol-2-yl-benzonitrile CAS No. 869591-76-4

4-Fluoro-2-1,2,3-triazol-2-yl-benzonitrile

Cat. No.: B8279689
CAS No.: 869591-76-4
M. Wt: 188.16 g/mol
InChI Key: APCOZTPKAPXGEX-UHFFFAOYSA-N
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Description

4-Fluoro-2-1,2,3-triazol-2-yl-benzonitrile is a useful research compound. Its molecular formula is C9H5FN4 and its molecular weight is 188.16 g/mol. The purity is usually 95%.
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Properties

CAS No.

869591-76-4

Molecular Formula

C9H5FN4

Molecular Weight

188.16 g/mol

IUPAC Name

4-fluoro-2-(triazol-2-yl)benzonitrile

InChI

InChI=1S/C9H5FN4/c10-8-2-1-7(6-11)9(5-8)14-12-3-4-13-14/h1-5H

InChI Key

APCOZTPKAPXGEX-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1F)N2N=CC=N2)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1H-1,2,3-triazole (3.5 g, 50.7 mmol) in THF (10 mL) and DMF (20 mL) was added portionwise, NaH (1.3 g, 51 mmol, 95%). The mixture was stirred at room temp for 30 min. Added to this was 2,4-difluorobenzonitrile (7.6 g, 55 mmol) and the mixture was stirred at 85° C. for 3 h. The white mixture was concentrated and purified by flash chromatography eluting with 0%-5%-10% EtOAc/hexane to give the title compound as white needles (0.34 g, 3% yield). 1H-NMR (300 MHz, CDCl3) δ: 7.92 (2H, s), 7.88-7.79 (2H, m), 7.19-7.12 (1H, m). LCMS [M+H]+ calcd for C9H6N4F: 189.05; found: 189.12.
Quantity
3.5 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
1.3 g
Type
reactant
Reaction Step Two
Quantity
7.6 g
Type
reactant
Reaction Step Three
Yield
3%

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